3-(2-Methoxyethyl)oxolane-3-carbaldehyde

• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• IUPAC Name: 3-(2-methoxyethyl)oxolane-3-carbaldehyde
• InChI: InChI=1S/C8H14O3/c1-10-4-2-8(6-9)3-5-11-7-8/h6H,2-5,7H2,1H3
• InChI Key: FJTPKPYFLTUOSB-UHFFFAOYSA-N
• Canonical SMILES: COCCC1(CCOC1)C=O

Description

3-(2-Methoxyethyl)oxolane-3-carbaldehyde is a cyclic ether-aldehyde hybrid compound. Its structure features a tetrahydrofuran (oxolane) ring substituted at the 3-position with both a methoxyethyl group and an aldehyde moiety. This dual functionality makes it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. For this analysis, comparisons will focus on structurally related compounds with documented similarities (e.g., shared functional groups or ring systems) as identified in authoritative sources .

Chemical Reactions Analysis

3-(2-Methoxyethyl)oxolane-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form primary alcohols.

Substitution: The methoxyethyl group can participate in substitution reactions under appropriate conditions.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-(2-Methoxyethyl)oxolane-3-carbaldehyde has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It can be used in the study of biochemical pathways and enzyme interactions.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-Methoxyethyl)oxolane-3-carbaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their activity and function. The methoxyethyl group can influence the compound’s solubility and reactivity, affecting its overall behavior in biological and chemical systems .

Comparison with Similar Compounds

Structural and Functional Similarities

The following compounds exhibit structural or functional overlap with 3-(2-Methoxyethyl)oxolane-3-carbaldehyde, as evidenced by similarity scores and functional group analysis:

Compound Name	CAS Number	Similarity Score	Key Functional Groups	Notable Properties
3-Methyl-oxetane-3-carbaldehyde	609-08-5	0.62	Oxetane ring, aldehyde	Smaller ring size (4-membered vs. 5-membered oxolane); higher ring strain
Triethyl methanetricarboxylate	5471-77-2	0.96	Ester groups	Enhanced electrophilicity due to multiple ester moieties; used in cross-coupling reactions
3-Ethoxy-2,2-dimethyl-3-oxopropanoic acid	1619-62-1	0.92	Ether, ketone, carboxylic acid	Acidic properties influence solubility and reactivity in aqueous media
Methyl ethyl ketone (2-Butanone)	78-93-3	N/A	Ketone	Volatile solvent; lower reactivity compared to aldehydes

Key Research Findings

• Synthetic Utility : Compounds like 3-Methyl-oxetane-3-carbaldehyde are prioritized in medicinal chemistry for their ability to act as bioisosteres, replacing larger rings while maintaining binding affinity .
• Thermodynamic Stability : Oxolane derivatives generally exhibit greater thermal stability than oxetanes due to reduced ring strain, as demonstrated in polymer studies .